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Introduction

Trichlorofluoromethane (CFC-11) is a potent ozone-depleting substance whose atmospheric
concentration has been monitored for decades, particularly following the implementation of the
Montreal Protocol.[1] Although its production was phased out, unexpected emissions have
been detected, highlighting the critical need for continuous and precise atmospheric
measurements.[1][2] Spectroscopic techniques are central to these monitoring efforts,
providing reliable data for atmospheric models and verifying international agreements.[1][3]
This document provides detailed application notes and protocols for the primary spectroscopic
methods used to measure atmospheric CFC-11, intended for researchers and scientists in
atmospheric chemistry and environmental monitoring.

The two main approaches for monitoring atmospheric CFC-11 are remote sensing, which
determines the total column abundance, and in-situ analysis, which measures concentrations
at a specific location. Ground-based Fourier Transform Infrared (FTIR) spectroscopy is a
powerful remote sensing technique, while Gas Chromatography combined with Mass
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Spectrometry (GC-MS) or an Electron Capture Detector (GC-ECD) is the standard for high-
precision in-situ measurements.[1][4]

Method 1: Ground-Based Fourier Transform Infrared
(FTIR) Spectroscopy

Application Note

Ground-based FTIR spectroscopy is a remote sensing technique used to measure the total
column abundance of various trace gases, including CFC-11.[5] The method utilizes the sun as
an infrared light source, measuring the absorption of specific wavelengths of light by
atmospheric gases. By analyzing the resulting high-resolution solar absorption spectra, the
total amount of CFC-11 in the atmospheric column above the instrument can be determined.[1]

[2]

This technique is integral to global monitoring networks such as the Network for the Detection
of Atmospheric Composition Change (NDACC), providing long-term, consistent time series of
CFC-11 data from various locations worldwide.[1][6] These long-term measurements are
crucial for identifying trends, verifying emission inventories, and studying atmospheric transport
and chemistry.[1][7] The main advantages of FTIR spectroscopy are its ability to measure
multiple gases simultaneously and its high precision and stability over long periods.[8]

Experimental Protocol: Measurement of CFC-11 Total Column by Solar Absorption FTIR

This protocol outlines the procedure for obtaining and analyzing solar absorption spectra to
retrieve CFC-11 total columns.

1. Instrumentation:

o FTIR Spectrometer: A high-resolution spectrometer (e.g., Bruker IFS 120/125HR) is required,
capable of achieving a spectral resolution of at least 0.0035 cm~1.[1]

o Solar Tracker: An active solar tracker is used to direct sunlight into the spectrometer.[1]

o Detector: A liquid nitrogen-cooled Mercury Cadmium Telluride (HgCdTe) detector is typically
used for the mid-infrared region where CFC-11 absorbs.[1]
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Optics: A Potassium Bromide (KBr) beamspilitter is used for the mid-infrared range.[1]

. Data Acquisition:

Position the instrument at a site with a clear, unobstructed view of the sun.

On days with clear skies, use the solar tracker to direct the solar beam into the spectrometer.

Record mid-infrared solar spectra, typically within the 700-1400 cm~?* range, which covers a
key absorption band for CFC-11.[1]

Co-add multiple scans to improve the signal-to-noise ratio of the final spectrum.

. Spectral Analysis and Retrieval:

The retrieval process involves fitting a calculated synthetic spectrum to the measured solar
spectrum using a line-by-line radiative transfer model. This is typically done using software
like PROFFIT or SFIT.

Retrieval Microwindow: A specific spectral range (microwindow) is selected to maximize the
information content for CFC-11 while minimizing interference from other gases. For CFC-11,
a common retrieval window is 830—-860 cm~1.[5]

Interfering Species: The absorption signatures of other gases in this spectral region must be
accounted for in the forward model. Major interfering species include H20, Os, COz2, N20,
and HNO:s.

A Priori Profiles: The retrieval algorithm requires initial guess profiles (a priori) for
temperature, pressure, and the vertical distribution of CFC-11 and interfering gases. These
are often sourced from atmospheric models or climatologies.[6]

Inverse Method: An inversion algorithm, such as the Tikhonov-Phillips regularization method
or Optimal Estimation, is used to adjust the a priori CFC-11 profile until the calculated
spectrum best matches the measured spectrum.[6]

Data Product: The output is the retrieved vertical profile of CFC-11, which is then integrated
to yield the total atmospheric column abundance, typically expressed in molecules per
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square centimeter (molecules/cm?).
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FTIR measurement and data retrieval workflow.

Method 2: In-Situ Analysis by Gas Chromatography
(GC)

Application Note

In-situ measurements provide highly accurate and precise mole fractions of CFC-11 in ambient
air at specific locations. This technique is the cornerstone of global monitoring networks like the
Advanced Global Atmospheric Gases Experiment (AGAGE) and the National Oceanic and
Atmospheric Administration (NOAA) Global Monitoring Laboratory.[1][4][9] The methodology
typically involves collecting whole air samples in specially prepared flasks, which are then
transported to a central laboratory for analysis using Gas Chromatography-Mass Spectrometry
(GC-MS).[4] Alternatively, some sites perform on-site analysis using automated gas
chromatographs equipped with electron capture detectors (GC-ECD).[4]

These high-frequency, high-precision measurements are essential for detecting small changes
in atmospheric composition, identifying regional emission sources, and providing crucial data
for validating global atmospheric models.[4][10]

Experimental Protocol: In-Situ CFC-11 Measurement by GC-MS
This protocol describes the collection of air samples and subsequent analysis by GC-MS.
1. Materials and Instrumentation:

o Sample Flasks: Electropolished stainless steel canisters (e.g., 2-liter) prepared for trace gas
sampling.

o Sampling System: A pumping system to pressurize flasks with ambient air to ~2-3
atmospheres.

e Gas Chromatograph-Mass Spectrometer (GC-MS): An instrument optimized for the
separation and detection of volatile organic compounds.
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Pre-concentration Unit: A cryo-focusing system to trap and concentrate CFC-11 and other
trace gases from a large volume of air before injection into the GC.

Calibration Standards: Gravimetrically prepared whole air standards with known CFC-11
mole fractions, traceable to an international scale (e.g., SIO-05).[1]

. Sample Collection (Flask Sampling):

Select a monitoring site that is representative of the desired air mass (e.g., remote, baseline
locations away from local pollution sources).[4]

At the site, flush the sampling lines thoroughly with ambient air.

Open the valve on the evacuated sample flask and use the pumping system to fill it with
ambient air to the target pressure.

Record metadata for each sample, including date, time, location, pressure, and relevant
meteorological conditions.

Ship the flasks to the central analytical laboratory.

. Laboratory Analysis (GC-MS):

Pre-concentration: A known volume of air from a sample flask is passed through a trap
cooled with a cryogen (e.g., liquid nitrogen). CFC-11 and other compounds are frozen onto
the trap.

Desorption and Injection: The trap is rapidly heated, vaporizing the trapped compounds and
injecting them into the GC column.

Chromatographic Separation: The sample is carried by an inert gas (e.g., helium) through a
capillary column. The column separates the different compounds based on their chemical
properties and interaction with the column's stationary phase.

Detection and Quantification: As compounds elute from the column, they enter the mass
spectrometer, which ionizes them and separates the ions based on their mass-to-charge
ratio. The abundance of the characteristic ions for CFC-11 is measured.
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» Calibration: The instrument is calibrated by analyzing reference gases with known CFC-11
concentrations before and after sample analysis. The peak area from the sample is
compared to the calibration curve to determine the mole fraction, typically reported in parts
per trillion (ppt).[6]

Workflow for In-Situ GC-MS Measurement of CFC-11
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In-situ air sampling and GC-MS analysis workflow.
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Quantitative Data Summary

The following tables summarize key quantitative parameters associated with the spectroscopic
measurement of atmospheric CFC-11.

Table 1: FTIR Retrieval Parameters for Atmospheric CFC-11

Parameter Value | Description Source
Spectral Window 830 - 860 cm™1 [5]
Primary Interfering Species H20, O3, CO2, N20, HNOs [2]
Typical Spectral Resolution 0.0035cm™? [1]

HITRAN (High-Resolution
Spectroscopic Database Transmission Molecular N/A

Absorption Database)

Systematic Uncertainty
. ~7% [11[2]
(Spectroscopic Parameters)

Retrieval Code Examples SFIT, PROFFIT N/A

Table 2: Reported Atmospheric CFC-11 Concentrations and Trends
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Mean
. Concentrati  Annual
Location / . .
Period Technique on Trend (% Source
Network
(Column- yr-?)
Averaged)
St.
Petersburg, 2009-2019 FTIR 225 ppt -0.40 [6]
Russia
Hefei, China 2017-2020 FTIR Not specified -0.47 £ 0.06 [5]
-0.95+0.13
Jungfraujoch, N (pre-2011),
) 2000-2020 FTIR Not specified [1107]
Switzerland -0.61 +0.15
(post-2011)
-1.34 £ 0.08
Lauder, New B (pre-2014),
2000-2020 FTIR Not specified [11I7]
Zealand -0.39+£0.10
(post-2014)
Slowdown
AGAGE ~235 ppt
2014-2018 GC-ECD from ~-0.8%  [3][6]
Network (global mean)
to ~-0.5%
Slowdown
NOAA ~235 ppt
2014-2018 GC-MS from ~ -0.8% [31[4]
Network (global mean)
to ~-0.5%

Note: Concentrations and trends vary by location, time period, and analytical method. The
slowdown in the decline rate around 2012 was a key finding from these monitoring networks.[1]

[2][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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